Cas no 72955-86-3 (2-2-(Methylthio)phenoxyethylamine)

• Product Name: 2-2-(Methylthio)phenoxyethylamine
• CAS No: 72955-86-3
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD17171366
• CID: 858878
• PubChem ID: 20406102
• Update Time: 2025-05-20

2-2-(Methylthio)phenoxyethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methylthio)phenoxy)ethanamine
• 2-[2-(Methylthio)phenoxy]ethylamine
• 2-(2-methylsulfanylphenoxy)ethanamine
• 2-[2-(methylthio)phenoxy]Ethanamine
• Ethanamine, 2-[2-(methylthio)phenoxy]-
• 2-(2-Methylmercaptophenoxy)-aethylamin
• 2-(2-methylthiophenoxy)ethylamine
• 2-(2-methylthiophenoxy)-ethylamine
• AK146981
• CTK8E1714
• I01-10108
• SureCN7414992
• KM1527
• 5382AJ
• SY008287
• AX8269235
• AB0062802
• 2-2-(Methylthio)phenoxyethylamine

• MDL： MFCD17171366
• Inchi： 1S/C9H13NOS/c1-12-9-5-3-2-4-8(9)11-7-6-10/h2-5H,6-7,10H2,1H3
• InChI Key： IKIYPTDCNNXUJN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1OCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 60.6

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-2-(Methylthio)phenoxyethylamine

Introduction to 2-(2-(Methylthio)phenoxy)ethylamine (CAS No. 72955-86-3)

2-(2-(Methylthio)phenoxy)ethylamine, also known by its CAS number 72955-86-3, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenyl ring substituted with a methylthio group and an ethylamine chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The molecular formula of 2-(2-(Methylthio)phenoxy)ethylamine is C₁₀H₁₅NS, and its molecular weight is approximately 181.30 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various synthetic processes and analytical techniques.

In recent years, 2-(2-(Methylthio)phenoxy)ethylamine has gained attention due to its potential therapeutic applications. Research studies have explored its role as a precursor in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and cancer. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the development of novel serotonin receptor agonists, which have shown promise in treating depression and anxiety disorders.

The biological activity of 2-(2-(Methylthio)phenoxy)ethylamine is attributed to its ability to interact with specific receptors in the central nervous system (CNS). Its structural similarity to naturally occurring neurotransmitters allows it to modulate neurotransmitter systems effectively. This property has led to its investigation as a potential lead compound for drug discovery programs focused on CNS disorders.

In addition to its therapeutic potential, 2-(2-(Methylthio)phenoxy)ethylamine has been utilized in the development of imaging agents for diagnostic purposes. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) described the synthesis of radiolabeled derivatives of this compound for positron emission tomography (PET) imaging. These derivatives have shown high selectivity and affinity for specific brain receptors, making them valuable tools for non-invasive diagnosis and monitoring of neurological conditions.

The synthetic route for preparing 2-(2-(Methylthio)phenoxy)ethylamine involves several well-established chemical reactions. One common method involves the nucleophilic substitution of 2-chloroethanol with 2-methylthiophenol followed by reductive amination with ammonia or an amine derivative. This multi-step process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Safety considerations are crucial when handling 2-(2-(Methylthio)phenoxy)ethylamine. While it is not classified as a hazardous material, proper precautions should be taken to prevent skin contact and inhalation. Laboratory personnel should use appropriate personal protective equipment (PPE), such as gloves and safety goggles, and work under well-ventilated conditions.

In conclusion, 2-(2-(Methylthio)phenoxy)ethylamine (CAS No. 72955-86-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the scientific community.